Cas no 833-55-6 ( )

  structure
  structure
Product Name: 
CAS No:833-55-6
MF:C13H14N2
MW:198.263662815094
CID:882492
PubChem ID:276578
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-phenylheptanedinitrile
    • NSC-124720
    • DTXSID40298626
    • NSC124720
    • 833-55-6
    •  
    • Inchi: 1S/C13H14N2/c14-10-4-8-13(9-5-11-15)12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-9H2
    • InChI Key: VHFZOLRQKNVYCF-UHFFFAOYSA-N
    • SMILES: N#CCCC(C1C=CC=CC=1)CCC#N

Computed Properties

  • Exact Mass: 198.115698455g/mol
  • Monoisotopic Mass: 198.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 47.6Ų
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